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Compound Name: Nonanal

Cat. No.: B7769816 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of Nonanal

Introduction
Nonanal (CAS No. 124-19-6), also known as Aldehyde C-9 or Pelargonaldehyde, is a

saturated fatty aldehyde that is a key component in the fragrance and flavor industries.[1][2][3]

It is a colorless to light yellow liquid characterized by a distinctive fatty, rose-orange, or citrus-

like odor.[1][2][4] Naturally, nonanal is found in at least 20 essential oils, including rose and

citrus oils.[1][4] Commercially, it is often produced via the hydroformylation of 1-octene or the

catalytic oxidation of n-nonanol.[1][3] In the research and drug development sectors, nonanal
is studied as a potential biomarker for oxidative stress and serves as a reference standard in

analytical chemistry.[5] This guide provides a comprehensive overview of its chemical and

physical properties, experimental protocols for its analysis, and key synthesis pathways.

Chemical and Physical Properties
The properties of nonanal have been determined through various experimental and

computational methods. The following tables summarize the key quantitative data.

Table 1: General and Molecular Properties
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Property Value Source(s)

IUPAC Name nonanal [4][6]

Synonyms

Aldehyde C-9,

Pelargonaldehyde, n-

Nonylaldehyde

[3][7][8]

CAS Number 124-19-6 [3][9][10]

Molecular Formula C₉H₁₈O [4][6][10]

Molecular Weight 142.24 g/mol [4][7][9][10]

SMILES CCCCCCCCC=O [3][4][9]

InChI Key
GYHFUZHODSMOHU-

UHFFFAOYSA-N
[4][6][9]

Table 2: Physical Properties
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Property Value Source(s)

Physical Description
Clear, colorless to light yellow

or brown liquid.[1][4][7][10]
[1][4][7][10]

Odor
Fatty, waxy, with a rose-orange

or citrus-like character.[1][4]
[1][4]

Boiling Point
191-195 °C at 760 mmHg.[3]

[4][11]
[3][4][11]

93 °C at 23 mmHg.[1][2][9][12]

Melting Point -18 °C to -19.3 °C.[1][3][4][13] [1][3][4][13]

Density
0.827 g/mL at 25 °C.[1][3][9]

[10]
[1][3][9][10]

0.8264 g/mL at 22.2 °C (72

°F).[7]

Vapor Pressure
~0.26 - 0.37 mmHg at 25 °C.

[1][4][9]
[1][4][9]

0.532 mmHg at 25 °C.[13]

Refractive Index
n20/D 1.421 - 1.429.[6][9][10]

[13]
[6][9][10][13]

Table 3: Solubility Data
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Solvent Solubility Source(s)

Water
Insoluble; 96 mg/L at 25 °C.[3]

[4][7]
[3][4][7]

Ethanol
Soluble (1 mL in 3 mL of 70%

alcohol).[4]
[4]

Ethyl Ether Soluble.[4] [4]

Chloroform Soluble.[4] [4]

Glycerol Insoluble.[4] [4]

Propylene Glycol Soluble.[4] [4]

Mineral Oil Soluble.[4] [4]

Fixed Oils Soluble.[4] [4]

Table 4: Safety and Hazard Data
Property Value Source(s)

Flash Point
64 °C (147 °F) - closed cup.[1]

[4][9][14]
[1][4][9][14]

Autoignition Temperature 195 °C (383 °F).[14] [14]

Hazard Statements

Combustible liquid.[14][15][16]

Causes skin and eye irritation.

[7][16] Toxic or harmful to

aquatic life.[14][17]

[7][14][15][16][17]

Stability

Stable under normal

conditions.[1][12][15] Sensitive

to air.[1][7]

[1][7][12][15]

Incompatibilities
Strong oxidizing agents.[1][12]

[15]
[1][12][15]

Synthesis of Nonanal
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Nonanal is produced commercially through two primary synthetic routes, which are illustrated

in the diagram below. The hydroformylation of 1-octene is a common industrial method, as is

the catalytic oxidation of the corresponding alcohol, n-nonanol.[1][3]

1-Octene n-Nonanol

Nonanal

 Hydroformylation
 (+ CO, H₂)

 Catalytic Oxidation
 (- H₂)

Click to download full resolution via product page

Primary synthetic pathways leading to Nonanal.

Experimental Protocols
Accurate quantification and identification of nonanal, particularly in complex biological

matrices, require robust analytical methods. Gas Chromatography-Mass Spectrometry (GC-

MS) is a frequently employed technique.[5][18]

Protocol: Quantification of Nonanal in Biological
Samples using GC-MS with an Internal Standard
This protocol provides a general framework for the analysis of nonanal. For optimal results,

method validation and optimization for the specific matrix are critical. The use of a deuterated
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internal standard, such as Nonanal-d18, is highly recommended to correct for matrix effects

and variations during sample preparation.[5][19]

1. Reagents and Materials:

High-purity solvents (e.g., hexane, methanol).

Nonanal analytical standard.

Nonanal-d18 (or other suitable deuterated internal standard).[5]

Derivatizing agent (e.g., O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride,

PFBHA).

Inert gas for evaporation (e.g., Nitrogen).

Solid Phase Microextraction (SPME) fibers (optional, for headspace analysis).

2. Sample Preparation:

Internal Standard Spiking: To a known volume or weight of the sample (e.g., plasma, tissue

homogenate, or cell lysate), add a precise amount of Nonanal-d18 internal standard

solution.[5] This should be done at the earliest stage to account for analyte loss throughout

the procedure.

Extraction:

Liquid-Liquid Extraction (LLE): Add a water-immiscible organic solvent (e.g., hexane) to

the sample. Vortex vigorously to ensure thorough mixing and partitioning of nonanal into

the organic layer. Centrifuge to separate the phases and carefully collect the organic

supernatant.

Solid Phase Extraction (SPE): Condition an appropriate SPE cartridge. Load the sample,

wash away interferences with a weak solvent, and then elute the analyte with a stronger

organic solvent.

Derivatization (Optional but Recommended): To improve chromatographic performance and

detection sensitivity, convert the aldehyde to a more stable, less volatile derivative. For
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example, react the extract with PFBHA to form the corresponding oxime.

Concentration: Evaporate the solvent under a gentle stream of nitrogen to the desired final

volume. Avoid complete dryness. Reconstitute in a suitable solvent for GC injection if

necessary.

3. GC-MS Analysis:

Gas Chromatograph (GC):

Column: Use a non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5).[20]

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample.

Temperature Program: Develop a temperature gradient that effectively separates nonanal
from other volatile compounds in the matrix. An example might be: initial temp 40°C, hold

for 2 min, ramp to 250°C at 10°C/min, hold for 5 min.

Mass Spectrometer (MS):

Ionization: Use Electron Ionization (EI).

Acquisition Mode: Operate in Selected Ion Monitoring (SIM) mode for highest sensitivity

and specificity. Monitor characteristic ions for both native nonanal and the deuterated

internal standard. The NIST Mass Spectrometry Data Center provides reference spectra

for nonanal.[21]

4. Data Analysis:

Identify the peaks for nonanal and Nonanal-d18 based on their retention times and specific

m/z ratios.

Calculate the peak area ratio of the analyte to the internal standard.

Quantify the concentration of nonanal in the original sample by comparing this ratio to a

calibration curve prepared with known concentrations of the analytical standard and a

constant concentration of the internal standard.
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Sample Preparation

Instrumental Analysis

Data Processing

Biological Sample
(e.g., Plasma, Tissue)

Spike with Internal Standard
(Nonanal-d18)

Extraction
(LLE or SPE)

Derivatization (Optional)
(e.g., with PFBHA)

Concentrate & Reconstitute

GC-MS Analysis
(SIM Mode)

Quantification
(vs. Calibration Curve)

Click to download full resolution via product page

Workflow for quantitative analysis of Nonanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Nonanal CAS#: 124-19-6 [m.chemicalbook.com]

2. 1-Nonanal | 124-19-6 [chemicalbook.com]

3. Nonanal - Wikipedia [en.wikipedia.org]

4. Nonanal | C9H18O | CID 31289 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. benchchem.com [benchchem.com]

6. A15908.22 [thermofisher.com]

7. NONANAL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

8. Nonanal [webbook.nist.gov]

9. 壬醛 95% | Sigma-Aldrich [sigmaaldrich.com]

10. chemimpex.com [chemimpex.com]

11. Nonanal [chembk.com]

12. 124-19-6 CAS MSDS (1-Nonanal) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

13. Page loading... [wap.guidechem.com]

14. sigmaaldrich.com [sigmaaldrich.com]

15. fishersci.com [fishersci.com]

16. chemicalbook.com [chemicalbook.com]

17. vigon.com [vigon.com]

18. Method Development for the Analysis of Nonylphenol in Different Types of Packaging |
National Agricultural Library [nal.usda.gov]

19. benchchem.com [benchchem.com]

20. Nonanal [webbook.nist.gov]

21. Nonanal [webbook.nist.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b7769816?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB2667328_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2667328.htm
https://en.wikipedia.org/wiki/Nonanal
https://pubchem.ncbi.nlm.nih.gov/compound/Nonanal
https://www.benchchem.com/pdf/Nonanal_d18_A_Technical_Guide_to_its_Applications_in_Scientific_Research.pdf
https://www.thermofisher.com/order/catalog/product/A15908.22
https://cameochemicals.noaa.gov/chemical/20803
https://webbook.nist.gov/cgi/cbook.cgi?ID=C124196&Type=IR-SPEC&Index=1
https://www.sigmaaldrich.com/TW/zh/product/aldrich/n30803
https://www.chemimpex.com/products/33776
https://www.chembk.com/en/chem/Nonanal
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2667328.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2667328.aspx
https://wap.guidechem.com/dictionary/en/124-19-6.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/w278220
https://www.fishersci.com/store/msds?partNumber=AAA1590822&productDescription=NONANAL+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-nonanal.pdf
https://www.vigon.com/product/nonanal-natural/?doc=MSDS/507964_vigon_sds_us_english.pdf&namee=NonanalNaturalSDS
https://www.nal.usda.gov/research-tools/food-safety-research-projects/method-development-analysis-nonylphenol-different
https://www.nal.usda.gov/research-tools/food-safety-research-projects/method-development-analysis-nonylphenol-different
https://www.benchchem.com/pdf/Identifying_and_avoiding_sources_of_Nonanal_d18_contamination.pdf
https://webbook.nist.gov/cgi/inchi?ID=C124196&Mask=2000&Type=ALKANE-RI-NON-POLAR-ISOTHERMAL
https://webbook.nist.gov/cgi/cbook.cgi?ID=C124196&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [What are the chemical and physical properties of
Nonanal?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769816#what-are-the-chemical-and-physical-
properties-of-nonanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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